Cas no 18138-03-9 (2-Propylpyrazine)

2-Propylpyrazine Properties

Names and Identifiers

• 2-Propylpyrazine
• n-Propylpyrazine
• 2-n-propylpyrazine
• 2-Propylpyrazin
• n-Propyl-pyrazin
• Propylpyrazine
• Pyrazine,2-(n-propyl)
• Pyrazine,2-propyl
• Pyrazine,propyl
• Pyrazine,propyl- (7CI,8CI,9CI)
• Pyrazine, propyl-
• Pyrazine, 2-propyl-
• 2-propyl pyrazine
• 2-propyl-pyrazine
• Pyrazine, 2-(n-propyl)-
• 62VZ3AQA6L
• DJLLTFRHLPVCEL-UHFFFAOYSA-N
• AK305719
• propyl-pyrazine
• n-Propylpyrazin
• 2-(N-Propyl)-Pyrazine
• 2-Propylpyrazine, AldrichCPR
• FEMA 3961
• FCH918052
• 6087AD
• +Expand

• MDL： MFCD00049214
• InChIKey： DJLLTFRHLPVCEL-UHFFFAOYSA-N
• Inchi： 1S/C7H10N2/c1-2-3-7-6-8-4-5-9-7/h4-6H,2-3H2,1H3
• SMILES： N1C([H])=C([H])N=C([H])C=1C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 122.084398g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 122.084398g/mol
• Monoisotopic Mass: 122.084398g/mol
• Topological Polar Surface Area: 25.8Ų
• Heavy Atom Count: 9
• Complexity: 73.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.42910
• PSA: 25.78000
• Refractive Index: n20/D 1.494
• Boiling Point: 174°C(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• FEMA: 3961
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.975 g/mL at 25 °C

2-Propylpyrazine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 37/38-41
• Signal Word：Danger
• HazardClass：IRRITANT

2-Propylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%